Cas no 14227-14-6 (1,2,4-Trimethoxy-5-nitrobenzene)

• Product Name: 1,2,4-Trimethoxy-5-nitrobenzene
• CAS No: 14227-14-6
• MF: C₉H₁₁NO₅
• MW: 213.187342882156
• CID: 120249
• PubChem ID: 822415
• Update Time: 2025-06-09

1,2,4-Trimethoxy-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Trimethoxy-5-nitrobenzene
• 2,?4,?5-?Trimethoxynitrobenze?ne
• 2,4,5-Trimethoxynitrobenzene
• Benzene,1,2,4-trimethoxy-5-nitro-
• 1,2,4-Trimethoxy-5-nitro-benzol
• 1,4,5-trimethoxy-2-nitrobenzene
• 2,4,5-trimethoxy-1-nitrobenzene
• 2,4,5-trimethoxycinnamaldehyde
• trans 2,4,5-trimethoxy cinnamaldehyde
• Benzene, 1,2,4-trimethoxy-5-nitro-
• SXVFZZZETDRISD-UHFFFAOYSA-N
• AKOS015909082
• tmeonitb
• SCHEMBL2087809
• AB-337/13036292
• 14227-14-6
• 2,4,5-trimethoxy nitrobenzene
• 1,2,4-Trimethoxy-5-nitro-benzene
• DB-260337

• Inchi： 1S/C9H11NO5/c1-13-7-5-9(15-3)8(14-2)4-6(7)10(11)12/h4-5H,1-3H3
• InChI Key： SXVFZZZETDRISD-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=C(C=C1OC)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 213.06400
• Monoisotopic Mass: 213.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 357.3 °C at 760 mmHg
• Flash Point: 169.9 °C
• PSA: 73.51000
• LogP: 2.14380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1,2,4-Trimethoxy-5-nitrobenzene

Comprehensive Analysis of 1,2,4-Trimethoxy-5-nitrobenzene (CAS No. 14227-14-6): Properties, Applications, and Industry Trends

1,2,4-Trimethoxy-5-nitrobenzene (CAS No. 14227-14-6) is a nitro-substituted aromatic compound with a molecular formula of C₉H₁₁NO₅. This yellow crystalline solid is widely recognized for its role as an intermediate in organic synthesis, particularly in the production of dyes, pharmaceuticals, and agrochemicals. The compound's unique trimethoxy-nitrobenzene structure contributes to its reactivity, making it valuable for electrophilic substitution reactions and catalytic processes.

In recent years, the demand for nitrobenzene derivatives like 1,2,4-Trimethoxy-5-nitrobenzene has surged due to their applications in high-performance materials and green chemistry. Researchers are exploring its potential in photochromic materials, where the nitro group's electron-withdrawing properties enhance light sensitivity. Additionally, its methoxy groups improve solubility in organic solvents, a feature critical for sustainable synthesis workflows.

The compound's stability under moderate temperatures (melting point: 85–88°C) and compatibility with common reagents like palladium catalysts have made it a subject of interest in cross-coupling reactions. A 2023 study highlighted its utility in synthesizing biaryl ethers, key building blocks for advanced polymers. This aligns with the industry's shift toward eco-friendly polymerization techniques, a topic frequently searched in academic databases.

From an analytical perspective, CAS 14227-14-6 exhibits distinct UV-Vis absorption peaks at 270 nm and 350 nm, enabling precise quantification via HPLC. This characteristic is leveraged in quality control protocols for specialty chemicals. Manufacturers emphasize batch-to-batch consistency, addressing a common concern among buyers in fine chemical procurement forums.

Emerging applications include its use in organic electronics, where the nitro group's redox activity facilitates charge transport in thin-film devices. Startups are patenting nitroaromatic-based semiconductors, sparking discussions in material science communities about cost-effective alternatives to rare-earth elements.

Regulatory compliance is another hot topic. While 1,2,4-Trimethoxy-5-nitrobenzene isn't classified as hazardous under major chemical inventories, its handling requires standard laboratory safety measures (gloves, ventilation). This aligns with Google Trends data showing increased searches for "safe handling of nitro compounds" among industrial users.

Market analysts note a 12% annual growth in the nitrobenzene derivatives sector, driven by Asia-Pacific demand. Suppliers now offer custom synthesis services for CAS 14227-14-6, responding to niche requirements in pharmaceutical intermediates and flavor & fragrance industries. Such versatility makes it a recurring keyword in B2B chemical marketplace searches.

Future research directions include optimizing its catalytic hydrogenation to produce aminobenzene analogs—a process gaining traction in green hydrogen initiatives. Patent filings reveal novel microreactor technologies to enhance yield, addressing sustainability questions frequently raised in chemical engineering forums.

In summary, 1,2,4-Trimethoxy-5-nitrobenzene exemplifies how traditional intermediates adapt to modern circular economy demands. Its balance of reactivity and stability continues to inspire innovations across material science, catalysis, and industrial chemistry, making CAS No. 14227-14-6 a compound of enduring relevance.